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Compound Name:
pyridine hydrochloride

Cat. No.: B8027608

Get Quote

Executive Summary

This technical guide provides a comprehensive safety, handling, and application analysis of 4-

Chloro-3-methoxy-2-methylpyridine Hydrochloride. As a critical intermediate in the synthesis of
Proton Pump Inhibitors (PPIs) such as Rabeprazole and Pantoprazole, this compound requires
rigorous control strategies due to its acute toxicity profile, corrosive potential, and moisture
sensitivity.

This document transcends the standard Safety Data Sheet (SDS) by integrating diverse
regulatory data into actionable protocols for drug development professionals. It synthesizes
hazard identification with engineering controls, ensuring scientific integrity and operational
safety.

Chemical Identity & Characterization

4-Chloro-3-methoxy-2-methylpyridine Hydrochloride is a pyridine derivative characterized by a
chloro-substituent at the 4-position and a methoxy group at the 3-position. The hydrochloride
salt form enhances water solubility but introduces acidic properties that necessitate specific
handling protocols.
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Table 1: Physicochemical Properties

Property Specification

] 4-Chloro-3-methoxy-2-methylpyridine
Chemical Name

Hydrochloride
CAS Number (Free Base) 107512-34-5
CAS Number (HCI Salt) 1951439-74-9 (Reference)
Molecular Formula C7HsCINOJ[1][2][3] - HCI
Molecular Weight 194.06 g/mol (Salt) / 157.60 g/mol (Base)
Appearance White to off-white crystalline solid

Soluble in water, methanol; sparingly soluble in

Solubility

non-polar solvents
Melting Point >150°C (Decomposes)

~3-4 (Pyridine nitrogen), strongly acidic in
Acidity (pKa) (Py gen) 9y

solution due to HCI

Hazard Profiling & Risk Assessment
Core Hazards (GHS Classification)

While standard SDS documents list H-codes, the implication for a research workflow is deeper.
The hydrochloride moiety generates hydrochloric acid upon contact with moisture, elevating the
risk from simple irritation to potential corrosion.

Acute Toxicity (Oral): Category 4 (H302).[4][5][6] Harmful if swallowed.[4][5][6]

o Skin Corrosion/Irritation: Category 2 (H315) or 1B (if high HCI content). Causes skin
irritation/burns.

o Serious Eye Damage: Category 1/2A (H318/H319). Risk of corneal damage due to acidic
hydrolysis.

e STOT-SE: Category 3 (H335).[3][6] Respiratory tract irritation from dust or HCI fumes.
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Mechanism of Toxicity

The toxicity stems from two vectors:

o Alkylating Potential: The 4-chloro substituent on the pyridine ring is reactive. In biological
systems, it can act as a weak alkylating agent, potentially interacting with nucleophilic
residues in proteins.

» Acidic Hydrolysis: Upon contact with mucous membranes, the salt dissociates, releasing
protons (H*) and chloride ions, causing immediate tissue coagulation and necrosis if
untreated.

Strategic Application in Drug Development

This compound is a "building block" intermediate. Its structural integrity is vital for the final
pharmacological activity of PPIs. The 4-chloro position is the site of nucleophilic aromatic
substitution (SNAr), a key step in attaching the benzimidazole moiety or other side chains.

Diagram 1: Synthesis Context (Rabeprazole Pathway)

This diagram illustrates where 4-Chloro-3-methoxy-2-methylpyridine fits into the broader
synthesis of Rabeprazole, highlighting its role as a precursor for nucleophilic substitution.

Chlorination + 2-Mercapto-
2,3-Dimethylpyridine Precursor Synthesis_y, Nitration & (POCI3/SOCI2) o 4-Chloro-3-methoxy- benzimidazole Nucleophilic Oxidation Rabeprazole
N-oxide Methoxylation ™| 2-methylpyridine (HCI) Substitution (PPI)

Click to download full resolution via product page

Caption: The 4-chloro intermediate acts as the electrophile for the coupling reaction with
mercaptobenzimidazole derivatives.

Safe Handling & Containment Strategy
Engineering Controls

Due to the fine particle size and potential for acidic dust generation, standard laboratory
ventilation is often insufficient.
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e Primary Containment: Handle within a Chemical Fume Hood with a face velocity of >100
fpm.

e Powder Handling: For quantities >10g, use a Powder Containment Balance Enclosure or a
glovebox to prevent inhalation of dust.

Personal Protective Equipment (PPE) Matrix

Body Part Recommendation Rationale

Respirat N95 (minimum) or P100 Prevents inhalation of acidic
espirator
P Y Respirator particulates.

o Nitrile offers excellent
Double Nitrile Gloves (0.11mm _ .
Hands in) resistance to pyridine
min
derivatives and dilute acids.

] Safety glasses are insufficient
Eyes Chemical Splash Goggles ) o )
against acidic dust ingress.

Prevents skin absorption and
Body Lab Coat + Tyvek Sleeves ] o
clothing contamination.

Protocol: Safe Transfer & Weighing

o Equilibrate: Allow the container to reach room temperature before opening to prevent
condensation (moisture reacts with the HCI salt).

o Anti-Static: Use an anti-static gun or bar, as organic salts are prone to static charge buildup,
leading to powder scattering.

+ Weighing: Weigh into a tared vessel inside the fume hood. Do not transport open containers
across the lab bench.

o Decontamination: Wipe the exterior of the container with a dry tissue, then a damp tissue
(neutralized with 1% Sodium Bicarbonate) before returning to storage.

Emergency Response & Environmental Fate
Spill Management Logic
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Do NOT use water initially. Water will solubilize the salt and spread the acidic contamination.

Isolate: Evacuate the immediate area (10ft radius).

Neutralize: Cover the spill with a dry mixture of Sodium Bicarbonate (NaHCOs) or Calcium
Carbonate. Wait for any fizzing to cease.

Absorb: Mix with an inert absorbent (Vermiculite or dry sand).

Collect: Sweep into a hazardous waste container labeled "Acidic Organic Solid".

Fire Fighting Measures

o Decomposition Products: Emits toxic fumes of Hydrogen Chloride (HCI), Nitrogen Oxides
(NOx), and Carbon Monoxide (CO).

o Extinguishing Media: Dry chemical or COz. Avoid high-pressure water jets that may scatter
the powder.

Diagram 2: Emergency Response Decision Tree

This workflow dictates the immediate actions required upon exposure or release.
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Caption: Logic flow for immediate mitigation of personnel exposure or environmental release.

Storage & Stability

* Hygroscopic Nature: The HCI salt is hygroscopic. Store under an inert atmosphere (Argon or
Nitrogen) if possible.

+ Temperature: Refrigerate (2-8°C) to prevent slow degradation or dehydrohalogenation.

e Incompatibilities: Keep away from strong oxidizing agents and strong bases (which will
liberate the free pyridine base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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